Cas no 1806646-91-2 (4-(3-Bromopropyl)-3-(difluoromethoxy)toluene)

• Product Name: 4-(3-Bromopropyl)-3-(difluoromethoxy)toluene
• CAS No: 1806646-91-2
• MF: C₁₁H₁₃BrF₂O
• MW: 279.121129751205
• CID: 5006099
• Update Time: 2025-11-01

4-(3-Bromopropyl)-3-(difluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromopropyl)-3-(difluoromethoxy)toluene

• Inchi： 1S/C11H13BrF2O/c1-8-4-5-9(3-2-6-12)10(7-8)15-11(13)14/h4-5,7,11H,2-3,6H2,1H3
• InChI Key： YSHNKLQMYKMQGJ-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(C)=CC=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 178
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2

Additional information on 4-(3-Bromopropyl)-3-(difluoromethoxy)toluene

Introduction to 4-(3-Bromopropyl)-3-(difluoromethoxy)toluene (CAS No. 1806646-91-2)

4-(3-Bromopropyl)-3-(difluoromethoxy)toluene, identified by the Chemical Abstracts Service Number (CAS No.) 1806646-91-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic hydrocarbons modified with bromo and difluoromethoxy substituents, which endow it with unique chemical properties making it a valuable intermediate in synthetic chemistry. The structural features of this molecule, particularly the presence of a 3-bromopropyl side chain and a difluoromethoxy group on a toluene backbone, make it a versatile building block for further functionalization and derivatization.

The bromopropyl moiety introduces a reactive site for nucleophilic substitution reactions, while the difluoromethoxy group enhances lipophilicity and metabolic stability, which are critical factors in drug design. These attributes have positioned 4-(3-Bromopropyl)-3-(difluoromethoxy)toluene as a key intermediate in the synthesis of biologically active molecules. Recent advancements in medicinal chemistry have highlighted its utility in developing novel therapeutic agents targeting various diseases.

In the realm of pharmaceutical research, 4-(3-Bromopropyl)-3-(difluoromethoxy)toluene has been explored as a precursor for small-molecule drugs due to its ability to undergo diverse chemical transformations. For instance, the bromine atom can be readily displaced by a range of nucleophiles, allowing for the introduction of heterocyclic structures or other functional groups essential for drug activity. Additionally, the electron-withdrawing nature of the difluoromethoxy group can modulate the electronic properties of adjacent aromatic systems, influencing both binding affinity and pharmacokinetic profiles.

Recent studies have demonstrated the compound's role in synthesizing kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The combination of a lipophilic toluene core with polar substituents enhances interactions with biological targets, making it an attractive scaffold for drug development. Furthermore, computational modeling has suggested that modifications at the 3-bromopropyl position can fine-tune solubility and bioavailability, critical parameters for clinical efficacy.

The agrochemical industry has also shown interest in 4-(3-Bromopropyl)-3-(difluoromethoxy)toluene, leveraging its structural motifs to create novel pesticides and herbicides. The presence of both bromine and fluorine atoms contributes to enhanced stability against environmental degradation, ensuring prolonged activity in field applications. This stability is particularly important for systemic pesticides that need to persist in soil or plant tissues over extended periods.

From a synthetic chemistry perspective, 4-(3-Bromopropyl)-3-(difluoromethoxy)toluene serves as a versatile intermediate for constructing complex molecular architectures. Its reactivity allows chemists to explore diverse synthetic pathways, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in modern drug discovery. The compound's compatibility with palladium-catalyzed reactions further expands its utility in constructing biaryl structures prevalent in many pharmacophores.

The incorporation of fluorine atoms into pharmaceuticals is well-documented for its impact on metabolic resistance and binding affinity. The difluoromethoxy group in 4-(3-Bromopropyl)-3-(difluoromethoxy)toluene exemplifies this trend, as fluorinated analogs often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. This has spurred interest in developing methodologies for introducing fluorine at specific positions within molecular frameworks, with CAS No. 1806646-91-2 being a notable example.

In conclusion, 4-(3-Bromopropyl)-3-(difluoromethoxy)toluene (CAS No. 1806646-91-2) represents a significant advancement in synthetic organic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for researchers aiming to develop novel bioactive compounds. As the demand for innovative therapeutic solutions grows, compounds like this will continue to play a crucial role in driving progress in drug discovery and agricultural science.